Cas no 1393539-82-6 (4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1393539-82-6
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4902008
• Update Time: 2025-08-05

4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid
• AB81633
• [4-BROMO-6-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ACETIC ACID

• Inchi： 1S/C8H5BrF3NO2/c9-4-1-5(3-7(14)15)13-6(2-4)8(10,11)12/h1-2H,3H2,(H,14,15)
• InChI Key： JJSOXTYAQVZPTP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)N=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 4-Bromo-2-(trifluoromethyl)pyridine-6-acetic Acid (CAS No. 1393539-82-6)

4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1393539-82-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure consists of a pyridine ring substituted with a bromo group at the 4-position, a trifluoromethyl group at the 2-position, and an acetic acid moiety at the 6-position. These substituents contribute to its distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively utilized in medicinal chemistry to improve the pharmacokinetic profiles of small molecule drugs. The presence of the bromo substituent further expands its utility, as bromine is commonly employed in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. Additionally, the acetic acid moiety provides a carboxylic acid functional group, enabling further derivatization through esterification or amidation reactions.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer and inflammatory disorders. The compound 4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid has emerged as a key intermediate in the synthesis of inhibitors targeting specific enzymatic pathways involved in these conditions. For instance, studies have demonstrated its role in generating novel kinase inhibitors that exhibit high selectivity and potency. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a building block for next-generation therapeutics.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline the development of drug candidates. The use of CAS No. 1393539-82-6 in multi-step synthetic routes has facilitated the production of complex molecules with high yields and purity. Researchers have leveraged its reactivity to introduce diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has accelerated the discovery process, allowing for rapid identification of lead compounds with desirable pharmacological properties.

Moreover, the compound's structural features have made it a valuable tool in computational chemistry and molecular modeling studies. These studies aim to elucidate the interactions between drug candidates and biological targets at the molecular level. By understanding these interactions, scientists can optimize drug design to enhance efficacy and minimize side effects. The incorporation of bromo and trifluoromethyl groups into drug molecules has been shown to improve their binding affinity to proteins such as kinases and transcription factors, which are often implicated in disease pathogenesis.

The acetic acid derivative aspect of 4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid also opens avenues for exploring new chemical space. Researchers have utilized this functionality to develop prodrugs that release active pharmaceutical ingredients under specific physiological conditions. Prodrug strategies are particularly useful for improving bioavailability and reducing systemic toxicity. By designing prodrugs based on this compound, scientists can enhance therapeutic outcomes while maintaining patient safety.

In conclusion, 4-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid represents a versatile intermediate with significant applications in pharmaceutical research and development. Its unique structural composition allows for diverse chemical modifications, making it indispensable in synthesizing novel bioactive molecules. The ongoing research efforts focused on this compound underscore its importance in addressing unmet medical needs across various therapeutic areas. As scientific understanding continues to evolve, it is anticipated that new applications for this compound will emerge, further solidifying its role as a cornerstone in medicinal chemistry.